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Compound of Interest

Compound Name: Bromine trifluoride

Cat. No.: B1216658

Essential Safety and Handling Guide for
Bromine Trifluoride

Audience: Researchers, scientists, and drug development professionals.

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and emergency procedures for handling Bromine Trifluoride (BrF3). Given its
extreme reactivity and corrosiveness, adherence to these guidelines is mandatory to ensure
personnel safety and prevent incidents.

Bromine trifluoride is a colorless to yellow, fuming liquid with a pungent odor that is highly
toxic, corrosive, and a powerful oxidizing agent.[1] It reacts violently with water and most
organic materials, and can ignite combustibles.[2][3] Contact with skin and eyes causes severe
burns, and inhalation can lead to severe irritation of the respiratory system and potentially fatal
pulmonary edema.[4][5]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Bromine Trifluoride, a comprehensive PPE plan is essential.
All personnel handling this chemical must be trained on the proper use, removal, and
maintenance of the specified equipment.[3]
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Body Part

Required Equipment

Specifications & Notes

Respiratory

Full-facepiece respirator with
appropriate cartridges (e.g., for
acid gases/halogens) OR a
Self-Contained Breathing
Apparatus (SCBA).

A full-facepiece respirator is
necessary if exposure limits
are exceeded or symptoms of
irritation occur.[4] For
emergencies or significant
releases, a gas-tight chemical
protective suit with SCBA is
required.[2]

Tightly fitting, splash-proof

A face shield must be worn

over safety goggles.[1] Contact

Eyes/Face chemical safety goggles and a
] lenses should not be worn
face shield. ) ) )
when handling this chemical.
Gloves must be inspected for
integrity before each use.[4][5]
] Safety equipment suppliers
Impervious gloves (e.g., ] ]
Hands can provide recommendations
Neoprene, Chrome-leather). ) )
on the most protective material
for your specific operation.[1]
[3]
All protective clothing should
Fire/flame resistant and be clean and put on before
impervious clothing, suchasa  work begins.[3][4] An
Body neoprene suit, chemical- emergency shower and

resistant overgarments, and

safety shoes.

eyewash fountain must be
immediately accessible in the

work area.[3]

Operational Plan: Handling and Storage

Engineering Controls:

e Work must be conducted in a well-ventilated area, preferably within a chemical fume hood

designed for hazardous materials.
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o Use explosion-proof electrical equipment and fittings where BrF3 is handled or stored.[3][4]

o Systems handling BrF3 should be constructed from resistant materials like Monel® or nickel,
with Teflon® as the preferred gasket material.

Handling Protocol:
e Pre-Handling:

o Ensure the work area is clear of incompatible materials, especially water, organic
compounds, combustibles, acids, and bases.[3]

o Verify that emergency equipment, including fire extinguishers (dry chemical, sand, CO2),
spill kits (dry absorbent), emergency showers, and eyewash stations, are unobstructed
and functional.[3]

o Don all required PPE as specified in the table above.
e During Handling:
o Handle BrF3 in the smallest quantities necessary for the procedure.

o Use a check valve or trap in discharge lines to prevent hazardous backflow into the
cylinder.

o Keep containers closed when not in use.[2]
e Post-Handling:
o Close the cylinder valve after each use and when empty.

o Thoroughly wash hands and any potentially exposed skin after handling, even if no direct
contact occurred.[2][3]

o Do not eat, drink, or smoke in areas where Bromine Trifluoride is handled or stored.[2][3]

Storage Requirements:
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o Store cylinders upright and firmly secured in a cool, dry, well-ventilated area of non-
combustible construction.[3]

o Keep away from heavily trafficked areas and emergency exits.
o Ensure the storage area temperature does not exceed 52°C (125°F).
» Protect cylinders from physical damage.

Emergency Response Plan

Immediate and correct response to a Bromine Trifluoride incident is critical. Only qualified and
properly equipped personnel should intervene.[2]
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BrF3 Incident
(Spill, Fire, Exposure)

Evacuate Area
Alert Personnel

Spill ire Exposure

Spill or Leak [#——— Fire ——— | Personnel Exposure

Provide Immediate First Aid
(See Table Below)

Don Appropriate PPE

(Full-face SCBA, Chem Sit) SRR

Seek Immediate
Medical Attention

Use Dry Chemical, Sand, or CO2
DO NOT USE WATER

Stop Leak if Safe

Contain with Dry Absorbent
(Sand, Vermiculite)
DO NOT USE WATER

Cool Exposed Containers
with Water Spray from Distance

Collect in Sealed Containers
for Disposal

Ventilate Area

Click to download full resolution via product page

Caption: Emergency response workflow for Bromine Trifluoride incidents.
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Spill or Leak Procedure:

Evacuate: Immediately evacuate all non-essential personnel from the affected area.[3]

Protect: Responders must wear appropriate protective equipment, including a full-face SCBA
and a gas-tight chemical suit.[2]

Control: If it is safe to do so, stop the leak. Purge piping with an inert gas before attempting
repairs.[5]

Contain: Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or
earth.[3] DO NOT USE WATER OR COMBUSTIBLE MATERIALS.[3]

Collect: Carefully sweep or shovel the absorbed material into sealed, appropriate containers
for disposal.[2][3]

Ventilate: After cleanup is complete, thoroughly ventilate the area.[3]

Firefighting Procedure:

DO NOT USE WATER or foam directly on the material, as it reacts violently.[3]

Fires involving BrF3 as the oxidizer can only be extinguished by shutting off the source of the
chemical.[5]

Use dry chemical, dry sand, or carbon dioxide extinguishers for surrounding fires.[3]

If necessary, use a water spray or fog to cool exposed containers from a safe distance to
prevent rupture.[1][2]

Firefighters must wear gas-tight chemical protective clothing in combination with an SCBA.
[2] Poisonous gases, including hydrogen fluoride and hydrogen bromide, are produced in a
fire.[3]

First Aid Measures: Prompt medical attention is mandatory in all cases of overexposure.

Rescue personnel must be equipped with appropriate PPE.
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Exposure Route

Immediate Action

Inhalation

1. Move the victim to fresh air immediately.[2] 2.
If breathing has stopped, give artificial
respiration. 3. If breathing is difficult, administer
oxygen.[5] 4. Keep the victim warm and quiet.
Be aware that delayed pulmonary edema can
occur; keep the patient under medical
observation for at least 24 hours.[5] 5. Seek

immediate medical attention.[2]

Skin Contact

1. Immediately flush the affected area with
copious amounts of water for at least 15
minutes while removing all contaminated
clothing.[2] 2. After flushing, continuously rub
2.5% calcium gluconate gel into the affected

area.[2][5] 3. Seek immediate medical attention.

[2]

Eye Contact

1. Immediately flush eyes with large quantities
of water for a minimum of 30 minutes, holding
the eyelids open to ensure complete flushing.[5]
2. Remove contact lenses if present and easy to

do.[2] 3. Seek immediate medical attention.[2]

Ingestion

1. Do NOT induce vomiting.[2] 2. If the person is
conscious, rinse their mouth out with water.[2] 3.

Seek immediate medical attention.[2]

Disposal Plan

Do not attempt to dispose of waste or unused quantities of Bromine Trifluoride yourself.

o Containment: All spill residues and contaminated materials must be collected in properly

labeled, sealed containers.[3]

e Hazardous Waste: Bromine Trifluoride and its residues must be treated as hazardous

waste.[3][6]
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o Professional Disposal: Contact a licensed hazardous waste disposal company or return the
material to the supplier for proper disposal.[2] Disposal must be in compliance with all
federal, state, and local regulations.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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